Cas no 170499-20-4 (4-(2-Methyl-1H-benzimidazol-1-yl)methylbenzoic acid hydrochloride)

• Product Name: 4-(2-Methyl-1H-benzimidazol-1-yl)methylbenzoic acid hydrochloride
• CAS No: 170499-20-4
• MF: C₁₆H₁₄N₂O₂
• MW: 266.294563770294
• CID: 1357345
• PubChem ID: 6498814
• Update Time: 2025-04-20

4-(2-Methyl-1H-benzimidazol-1-yl)methylbenzoic acid hydrochloride Chemical and Physical Properties

Names and Identifiers

• Benzoic acid, 4-[(2-methyl-1H-benzimidazol-1-yl)methyl]-
• 170499-20-4
• 4-[(2-methyl-1H-benzimidazol-1-yl)methyl]benzoic acid hydrochloride
• AKOS000156804
• 4-[(2-methylbenzimidazol-1-yl)methyl]benzoic acid
• 4-(2-Methyl-benzoimidazol-1-ylmethyl)-benzoic acid
• SCHEMBL1331422
• RGXRFHCPXAMACK-UHFFFAOYSA-N
• 4-((2-Methyl-1H-benzo[d]imidazol-1-yl)methyl)benzoic acid
• 4-(2-Methyl-1H-benzimidazol-1-yl)methylbenzoic acid hydrochloride

• Inchi： 1S/C16H14N2O2/c1-11-17-14-4-2-3-5-15(14)18(11)10-12-6-8-13(9-7-12)16(19)20/h2-9H,10H2,1H3,(H,19,20)
• InChI Key： RGXRFHCPXAMACK-UHFFFAOYSA-N
• SMILES： OC(C1C=CC(=CC=1)CN1C(C)=NC2C=CC=CC1=2)=O

Computed Properties

• Exact Mass: 266.10562
• Monoisotopic Mass: 302.082
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 21
• Rotatable Bond Count: 3
• Complexity: 352
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 55.1A^2
• XLogP3: 3

Experimental Properties

• PSA: 55.12

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzimidazoles Benzimidazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzimidazoles